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For Immediate Release

Shanghai, China – December 7, 2025 – N1-Methoxymethyl picrinine, a distinct indole

alkaloid identified by the CAS number 1158845-78-3, remains a molecule of scientific interest

yet limited exploration. While its existence is confirmed in chemical databases and it is known

to be a natural product, a thorough review of publicly available scientific literature reveals a

significant gap in the understanding of its biological activity and mechanism of action. This

technical overview serves to consolidate the known information about this compound and

highlight areas for future research.

N1-Methoxymethyl picrinine is structurally a derivative of the more extensively studied

akuammiline alkaloid, picrinine. It has been identified as a constituent of Alstonia scholaris, a

tree native to Southern and Southeast Asia, which has a rich history in traditional medicine.

Specifically, the compound has been reported to be present in the hydro-alcoholic extracts of

the leaves of this plant.

While several chemical suppliers list N1-Methoxymethyl picrinine for research purposes,

there is a notable absence of published studies detailing its specific pharmacological

properties. Consequently, no quantitative biological data, such as IC50 values or binding

affinities, are available to be presented. Furthermore, detailed experimental protocols for its

isolation or synthesis, as well as investigations into its effects on cellular signaling pathways,

are not documented in the current body of scientific literature.
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The Parent Compound: A Glimpse into Potential
Activity
To provide context for potential research directions, it is useful to consider the known biological

activities of its parent compound, picrinine. Research on picrinine has indicated that it

possesses anti-inflammatory properties. This activity is attributed to its ability to inhibit the 5-

lipoxygenase enzyme, a key player in the biosynthesis of leukotrienes, which are inflammatory

mediators. The potential for N1-Methoxymethyl picrinine to exhibit similar or modulated

activity presents a compelling avenue for investigation.

Future Research and Development
The lack of data on N1-Methoxymethyl picrinine underscores a significant opportunity for

researchers in natural product chemistry, pharmacology, and drug development. Key areas for

future investigation would include:

Isolation and Structural Elucidation: Development and publication of a detailed, optimized

protocol for the isolation of N1-Methoxymethyl picrinine from Alstonia scholaris.

Pharmacological Screening: A comprehensive screening of the compound to determine its

biological activities, including but not limited to anti-inflammatory, analgesic, and cytotoxic

effects.

Mechanism of Action Studies: Once a significant biological activity is identified, further

research into the specific molecular targets and signaling pathways affected by N1-
Methoxymethyl picrinine will be crucial.

Synthetic Chemistry: The development of a total synthesis route for N1-Methoxymethyl
picrinine would enable the production of larger quantities for extensive research and the

generation of novel analogs for structure-activity relationship (SAR) studies.

Logical Workflow for Future Investigation
A logical workflow for initiating research on N1-Methoxymethyl picrinine is proposed below.

This workflow outlines the necessary steps from initial acquisition of the compound to the

elucidation of its therapeutic potential.
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Compound Acquisition
(Isolation from Alstonia scholaris or Chemical Synthesis)

Structural Verification
(NMR, MS, etc.)

In Vitro Biological Screening
(e.g., Enzyme Assays, Cell-Based Assays)

Identification of Primary Biological Activity

Mechanism of Action Studies
(Target Identification, Pathway Analysis)

Lead Optimization
(Medicinal Chemistry, SAR Studies)

In Vivo Efficacy and Toxicity Studies
(Animal Models)

Click to download full resolution via product page

Caption: Proposed research workflow for N1-Methoxymethyl picrinine.

In conclusion, N1-Methoxymethyl picrinine represents an untapped resource within the vast

chemical diversity of natural products. While this guide cannot provide the in-depth data and

protocols initially sought, it aims to clearly define the current knowledge landscape and provide

a roadmap for future scientific inquiry. The research community is encouraged to undertake the

necessary studies to unlock the potential of this intriguing molecule.
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To cite this document: BenchChem. [N1-Methoxymethyl Picrinine: An Obscure Alkaloid
Awaiting Exploration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587882#n1-methoxymethyl-picrinine-cas-number-
1158845-78-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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